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Compound of Interest

Compound Name: (Tributylstannyl)methanol

Cat. No.: B3082698 Get Quote

Abstract
(Tributylstannyl)methanol (C₁₃H₃₀OSn) is a versatile and valuable organometallic reagent in

modern organic synthesis.[1] This colorless to pale yellow oil uniquely combines a reactive

tributylstannyl group with a functional hydroxymethyl moiety, enabling a range of powerful

transformations.[1][2][3][4] Its most prominent application is serving as a stable and effective

hydroxymethyl anion equivalent, particularly in palladium-catalyzed cross-coupling reactions

like the Stille coupling.[1][5] This guide provides an in-depth exploration of the synthesis,

handling, and key applications of (tributylstannyl)methanol, complete with detailed

experimental protocols designed for researchers, scientists, and professionals in drug

development.

Critical Safety and Handling of Organotin
Compounds
Trustworthiness Pillar: Safety First

Before commencing any experimental work, it is imperative to understand the significant

hazards associated with organotin compounds. The toxicity of these compounds is dictated by

the number and nature of the organic groups attached to the tin atom, with triorganotins (like

the tributyltin moiety in our reagent) being the most toxic class.[6][7]
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High Acute Toxicity: Organotins are highly toxic through all routes of exposure, including

inhalation, ingestion, and dermal contact.[6][8] Exposure can cause severe health effects,

targeting the central nervous system, immune system, and skin.[6][8]

Handling Procedures:

All manipulations must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE) is mandatory: chemical-resistant gloves (nitrile is

often insufficient; butyl rubber or laminate gloves are recommended), a flame-resistant lab

coat, and chemical splash goggles.

Avoid creating aerosols or dust.

Emergency Protocols:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and copious amounts of water for at least 15 minutes.[8][9]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

Ingestion/Inhalation: Move the individual to fresh air and seek immediate medical

attention.[8]

Waste Disposal: All organotin-contaminated waste (glassware, syringes, silica gel, solvents)

must be segregated into a clearly labeled, dedicated hazardous waste container for disposal

according to institutional and regulatory guidelines.[8][9]

Synthesis and Purification of
(Tributylstannyl)methanol
The most common and reliable method for synthesizing (tributylstannyl)methanol involves

the reaction of tributyltin hydride with an electrophilic formaldehyde source, mediated by a

strong base.[2][5][10]

Synthesis Workflow Diagram
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Reagent Preparation Reaction

Workup & Purification

Tributyltin Hydride n-BuLi Diisopropylamine Paraformaldehyde Anhydrous THF
1. Formation of LDA

(n-BuLi + Diisopropylamine)
in THF at 0°C

2. Formation of Tributylstannyllithium
(LDA + Tributyltin Hydride)

Add Bu₃SnH

3. Reaction with Paraformaldehyde
(Stannyl Anion + (CH₂O)n)

Add Paraformaldehyde

4. Warm to RT and Stir

5. Quench with H₂O

6. Extract with Ether/Hexane

7. Wash with Brine

8. Dry (Na₂SO₄) & Concentrate

Crude (Tributylstannyl)methanol
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          L₂Bu₃SnX

Byproduct

Reductive
Elimination

 Catalyst
Regeneration

R-CH₂OH

 Product

R-X
(Aryl/Vinyl Halide)

Bu₃SnCH₂OH
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(Tributylstannyl)methanol

Tributyl[(methoxymethoxy)methyl]stannane
(MOM-protected)

 Acetal Exchange

Dimethoxymethane
BF₃·OEt₂
CH₂Cl₂

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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